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Compound of Interest

Compound Name: Leptin (116-130)

Cat. No.: B12418393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the effective dosage and

administration of the leptin fragment Leptin (116-130) in mice for metabolic and cognitive

studies. The protocols are based on established research findings to ensure reproducibility and

efficacy.

Overview and Mechanism of Action
Leptin (116-130) is a bioactive fragment of the full-length leptin protein, a key hormone in the

regulation of energy homeostasis. This peptide fragment has been shown to mimic some of the

effects of native leptin, including the reduction of body weight, food intake, and blood glucose

levels, particularly in leptin-deficient ob/ob mice.[1][2] Interestingly, its mechanism of action may

not solely depend on the long isoform of the leptin receptor (OB-Rb), which is predominantly

expressed in the hypothalamus.[3]

Beyond its metabolic effects, Leptin (116-130) has demonstrated potential in cognitive

enhancement and neuroprotection.[4][5][6] It has been shown to improve episodic-like memory

in mice and prevent amyloid-β induced synaptic disruption.[4]

Quantitative Data Summary
The following tables summarize the effective dosages of Leptin (116-130) in various mouse

models and experimental contexts.
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Table 1: Effective Dosages for Metabolic Studies
Mouse
Model

Dosage
Administrat
ion Route

Frequency
& Duration

Key Effects Reference

Female

C57BL/6J

ob/ob

1 mg/day
Intraperitonea

l (i.p.)

Daily for 28

days

Reduced

body weight,

decreased

food intake,

lowered

blood

glucose.

[1][2]

Male

C57BL/6J

wild-type

Not explicitly

stated for

unmodified

peptide. A

modified

peptide, [D-

Leu-4]-OB3,

showed

effects.

Oral gavage Daily

Reduced

body weight

gain,

decreased

food intake,

and lowered

serum

glucose.

Table 2: Effective Dosages for Cognitive &
Neuroprotective Studies
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Mouse/Rat
Model

Dosage/Co
ncentration

Administrat
ion Route

Frequency
& Duration

Key Effects Reference

Mice (for

episodic-like

memory)

7.8 nM/ml

solution

Intraperitonea

l (i.p.)

Single

injection 30

minutes prior

to testing

Enhanced

performance

in object-

place-context

recognition

task.

[4]

Rat

hippocampal

slices (in

vitro)

25 nM
Bath

application
20 minutes

Enhanced

long-term

potentiation

(LTP).

[6]

Experimental Protocols
Protocol for Metabolic Studies in ob/ob Mice
This protocol is designed to investigate the effects of Leptin (116-130) on body weight, food

intake, and glucose metabolism in leptin-deficient mice.

Materials:

Leptin (116-130) peptide

Sterile, pH 7.2 Phosphate-Buffered Saline (PBS) or Ringer's solution

Female C57BL/6J ob/ob mice

Sterile syringes and needles (e.g., 27-gauge)

Animal scale

Food consumption measurement apparatus

Glucometer

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6433184/
https://www.benchchem.com/pdf/A_Head_to_Head_Preclinical_and_Clinical_Data_Review_Leptin_116_130_Leptomerine_vs_Rivastigmine_for_Cognitive_Enhancement.pdf
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Solution Preparation:

Aseptically dissolve Leptin (116-130) in sterile, pH 7.2 PBS or Ringer's solution to a final

concentration of 5 mg/ml. (This allows for a 0.2 ml injection volume to deliver 1 mg of the

peptide).

Prepare a vehicle control solution of sterile, pH 7.2 PBS or Ringer's solution.

Animal Handling and Dosing:

House female C57BL/6J ob/ob mice under standard laboratory conditions with ad libitum

access to food and water.

Acclimatize the mice to handling and injection procedures for several days before the start

of the experiment.

Divide the mice into a treatment group and a vehicle control group.

Administer a daily intraperitoneal (i.p.) injection of 1 mg of Leptin (116-130) in a 0.2 ml

volume to the treatment group.

Administer a daily i.p. injection of 0.2 ml of the vehicle solution to the control group.

Continue the daily injections for 28 consecutive days.

Data Collection:

Body Weight: Record the body weight of each mouse daily.

Food Intake: Measure the daily food consumption for each cage and calculate the average

intake per mouse.

Blood Glucose: Measure blood glucose levels from tail vein blood samples at baseline and

at regular intervals throughout the study.

Expected Outcomes:
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Mice treated with Leptin (116-130) are expected to show a significant reduction in body weight

gain, a decrease in food intake, and a lowering of blood glucose levels compared to the

vehicle-treated control group.[1][2]

Protocol for Cognitive Studies in Mice
This protocol is designed to assess the effects of Leptin (116-130) on episodic-like memory.

Materials:

Leptin (116-130) peptide

Sterile saline solution

Adult mice (strain to be chosen based on experimental design)

Sterile syringes and needles

Behavioral testing apparatus for object-place-context (OPC) recognition task

Procedure:

Peptide Solution Preparation:

Aseptically dissolve Leptin (116-130) in sterile saline to a final concentration of 7.8 nM/ml.

Prepare a vehicle control solution of sterile saline.

Animal Handling and Dosing:

House mice under standard laboratory conditions.

Habituate the mice to the behavioral testing room and apparatus.

Thirty minutes prior to the testing phase of the OPC recognition task, administer a single

intraperitoneal (i.p.) injection of the Leptin (116-130) solution. The exact volume should be

determined to deliver an appropriate dose, which may require optimization.

Administer a single i.p. injection of the saline vehicle to the control group.
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Behavioral Testing:

Conduct the object-place-context (OPC) recognition task according to established

protocols.

Record and analyze the exploratory behavior of the mice to assess memory performance.

Expected Outcomes:

Mice treated with Leptin (116-130) are expected to exhibit enhanced performance in the OPC

recognition task, indicating an improvement in episodic-like memory compared to the control

group.[4]

Signaling Pathways and Experimental Workflows
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Caption: Simplified Leptin signaling pathway.

Experimental Workflow for Metabolic Studies
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Caption: Workflow for metabolic studies in mice.

Experimental Workflow for Cognitive Studies
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Caption: Workflow for cognitive studies in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6433184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6433184/
https://www.frontiersin.org/journals/aging-neuroscience/articles/10.3389/fnagi.2022.861350/full
https://www.frontiersin.org/journals/aging-neuroscience/articles/10.3389/fnagi.2022.861350/full
https://www.benchchem.com/pdf/A_Head_to_Head_Preclinical_and_Clinical_Data_Review_Leptin_116_130_Leptomerine_vs_Rivastigmine_for_Cognitive_Enhancement.pdf
https://www.benchchem.com/product/b12418393#effective-dosage-of-leptin-116-130-in-mice
https://www.benchchem.com/product/b12418393#effective-dosage-of-leptin-116-130-in-mice
https://www.benchchem.com/product/b12418393#effective-dosage-of-leptin-116-130-in-mice
https://www.benchchem.com/product/b12418393#effective-dosage-of-leptin-116-130-in-mice
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12418393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

